![molecular formula C21H30N2O4 B5526030 8-[(2,3-dimethoxyphenyl)acetyl]-2-ethyl-2,8-diazaspiro[5.5]undecan-3-one](/img/structure/B5526030.png)
8-[(2,3-dimethoxyphenyl)acetyl]-2-ethyl-2,8-diazaspiro[5.5]undecan-3-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
8-[(2,3-dimethoxyphenyl)acetyl]-2-ethyl-2,8-diazaspiro[5.5]undecan-3-one, also known as DAU-6235, is a synthetic compound that has gained attention in scientific research due to its potential therapeutic properties. This compound belongs to the class of spirocyclic compounds, which have been found to exhibit a wide range of biological activities.
Scientific Research Applications
Synthesis and Chemical Properties
8-[(2,3-Dimethoxyphenyl)acetyl]-2-ethyl-2,8-diazaspiro[5.5]undecan-3-one is part of a broader class of compounds known for their intriguing chemical synthesis and properties. These compounds, including diazaspiro[5.5]undecane derivatives, have been synthesized through various innovative methods. One approach involves the efficient catalyst-free synthesis of nitrogen-containing spiro heterocycles via a double Michael addition reaction, highlighting the structural diversity and potential of such compounds for further chemical exploration (Aggarwal, Vij, & Khurana, 2014). Additionally, the photophysical studies and solvatochromic analysis of diazaspiro compounds underline their potential in understanding solvent effects on spectral properties, which could be pivotal for designing novel photophysical materials (Aggarwal & Khurana, 2015).
Applications in Material Science
The synthesis techniques and properties of compounds like this compound have implications beyond chemical curiosity, extending to material science. For example, the development of condensation polymers from related spiro compounds demonstrates the potential for creating novel polymeric materials with unique properties (Pryde, Moore, Teeter, & Cowan, 1962). These materials could have applications ranging from advanced coatings to new types of adhesives, showcasing the versatility of diazaspiro[5.5]undecane derivatives in material science.
Biological and Pharmacological Potential
The structural motif of this compound is also found in compounds with significant biological activity. This includes potential pharmacological applications, such as the antinociceptive effects observed in novel spirocyclopiperazinium salt compounds, indicating a promising avenue for the development of new analgesics (Yue, Ye, Li, Li, & Sun, 2007). Moreover, the review on privileged heterocycles, including 1,9-diazaspiro[5.5]undecanes, highlights their broad range of potential pharmaceutical applications, suggesting that compounds with the diazaspiro[5.5]undecane core could be key to developing treatments for various conditions, from pain management to cardiovascular disorders (Blanco‐Ania, Heus, & Rutjes, 2017).
properties
IUPAC Name |
8-[2-(2,3-dimethoxyphenyl)acetyl]-2-ethyl-2,8-diazaspiro[5.5]undecan-3-one |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H30N2O4/c1-4-22-14-21(11-9-18(22)24)10-6-12-23(15-21)19(25)13-16-7-5-8-17(26-2)20(16)27-3/h5,7-8H,4,6,9-15H2,1-3H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ITIJGAGRVNRNSV-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN1CC2(CCCN(C2)C(=O)CC3=C(C(=CC=C3)OC)OC)CCC1=O |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H30N2O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
374.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.